molecular formula C14H15O2P B8724214 Bis(3-methylphenyl)phosphinic acid CAS No. 57906-75-9

Bis(3-methylphenyl)phosphinic acid

Cat. No.: B8724214
CAS No.: 57906-75-9
M. Wt: 246.24 g/mol
InChI Key: DMYUIWLPXRKHAY-UHFFFAOYSA-N
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Description

Bis(3-methylphenyl)phosphinic acid is a useful research compound. Its molecular formula is C14H15O2P and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Properties

CAS No.

57906-75-9

Molecular Formula

C14H15O2P

Molecular Weight

246.24 g/mol

IUPAC Name

bis(3-methylphenyl)phosphinic acid

InChI

InChI=1S/C14H15O2P/c1-11-5-3-7-13(9-11)17(15,16)14-8-4-6-12(2)10-14/h3-10H,1-2H3,(H,15,16)

InChI Key

DMYUIWLPXRKHAY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)P(=O)(C2=CC=CC(=C2)C)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

That is, m-bromotoluene (II) is reacted with metallic magnesium to prepare a Grignard reagent (III) which is then condensed with N,N-diethylamidochlorophosphate (IV) obtained by the process described in G. M. Kosolapoff et al., J. Am. Chem. Soc., Vol. 71, pp. 369-370 (1949), followed by hydrolysis with hydrochloric acid to obtain di-(m-tolyl)phosphinic acid (V). The compound (V) is reacted with thionyl chloride. After removing excess thionyl chloride, the reaction mixture is recrystallized from a mixed solution of benzene and hexane to obtain di-(m-tolyl)phosphonyl chloride (VI).
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Synthesis routes and methods II

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In 250 ml of dehydrated diethyl ether, 102.6 g (0.6 mole) of m-bromotoluene was reacted with 15.3 g (0.64 mole) of metallic magnesium to prepare a Grignard reagent. To the resulting Grignard reagent was added dropwise 57 g (0.3 mole) of N,N-diethylamidochlorophosphate at 37° to 38° C. over a period of 2 hours. After the reaction mixture was heated at reflux for 4.5. hours, 400 ml of ice-water and 150 ml of saturated aqueous ammonium chloride were added thereto to decompose the salt. After liquid separation, 400 ml of concentrated hydrochloric acid was added to the ether layer under ice-cooling, followed by heating to remove the ether by distillation. To the residue was further added 100 ml of concentrated hydrochloric acid, and a reaction was conducted at 100° to 110° C. for 5 hours. The formed oily substance was separated from the aqueous layer, and 50 ml of a 20% aqueous solution of sodium hydroxide was added thereto to form a uniform solution. The insoluble matter was removed by extraction with toluene, and 20% sulfuric acid was added to the solution to neutralize and further to make it acidic. The precipitate thus formed was collected by filtration, washed with water, and dried to obtain 27 g of a crude product. Recrystallization from methanol yielded 25.4 g (percent yield: 34%) of di-(m-tolyl)phosphinic acid as a colorless solid having a melting point of 171.5° C.
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